![molecular formula C14H14F8O4 B1305821 2,2,3,3,4,4,5,5-Octafluoro-1,6-hexyl dimethacrylate CAS No. 66818-54-0](/img/structure/B1305821.png)
2,2,3,3,4,4,5,5-Octafluoro-1,6-hexyl dimethacrylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,2,3,3,4,4,5,5-Octafluoro-1,6-Hexanediol Diacrylate, also known as 1,6-二 (丙烯酰氧基)-2,2,3,3,4,4,5,5-八氟己烷 in Chinese, is a compound with the molecular formula C12H10F8O4 . It is used as a pharmaceutical intermediate .
Synthesis Analysis
This compound is primarily used in organic synthesis reactions as an additive, alkylating agent, and nucleophile . It can react with compounds such as amino acids and amines to synthesize organic compounds .Molecular Structure Analysis
The molecular weight of 2,2,3,3,4,4,5,5-Octafluoro-1,6-Hexanediol Diacrylate is 370.19 . The linear formula of this compound is HOCH2(CF2)4CH2OH .Chemical Reactions Analysis
As mentioned earlier, 2,2,3,3,4,4,5,5-Octafluoro-1,6-Hexanediol Diacrylate can react with compounds such as amino acids and amines in organic synthesis reactions .Physical And Chemical Properties Analysis
This compound is a colorless to pale yellow liquid with a strong irritating odor . It is soluble in organic solvents such as ethanol, ether, and acetone . The density of this compound is 1.43, and it has a boiling point of 98-100°C at 0.1mm and a refractive index of 1.3890-1.3950 .Scientific Research Applications
Polymerization Tools
“2,2,3,3,4,4,5,5-Octafluoro-1,6-hexanediol”, a similar compound, is used as a polymerization tool . Given the similar structure, “2,2,3,3,4,4,5,5-Octafluoro-1,6-hexyl dimethacrylate” could potentially be used in similar applications.
Organic Synthesis
This compound could be used in organic synthesis reactions as an addition reagent, alkylation reagent, and nucleophilic reagent .
Synthesis of Organic Compounds
It can react with amino acids, amines, and other compounds to synthesize organic compounds .
Preparation of Surface Active Agents
This compound is often used in the preparation of surface active agents .
Synthesis of Silver and Silver Iodide Nanocrystals
A similar compound, “2,2,3,3,4,4,5,5-Octafluoro-1-pentanol”, is used as a cosurfactant in the synthesis of silver and silver iodide nanocrystals . Given the similar structure, “2,2,3,3,4,4,5,5-Octafluoro-1,6-hexyl dimethacrylate” could potentially be used in similar applications.
Synthesis of Ag2S Nanocrystals
“2,2,3,3,4,4,5,5-Octafluoro-1-pentanol” is also used in the synthesis of Ag2S nanocrystals with a characteristic surface plasmon resonance absorption at 330nm . Given the similar structure, “2,2,3,3,4,4,5,5-Octafluoro-1,6-hexyl dimethacrylate” could potentially be used in similar applications.
Safety and Hazards
Mechanism of Action
Target of Action
It is known to be used in organic synthesis reactions as an additive, alkylating agent, and nucleophilic agent .
Mode of Action
The compound interacts with its targets through chemical reactions. It can react with compounds such as amino acids and amines to synthesize organic compounds . The exact mode of action depends on the specific reaction conditions and the other reactants involved.
Biochemical Pathways
It is known to be involved in organic synthesis reactions .
Pharmacokinetics
It is known to be a colorless to pale yellow liquid with a strong irritating odor, soluble in organic solvents such as ethanol, ether, and acetone .
Result of Action
The molecular and cellular effects of 2,2,3,3,4,4,5,5-Octafluoro-1,6-hexyl dimethacrylate’s action depend on the specific reactions it is involved in. In general, it is used to synthesize other organic compounds .
Action Environment
The action, efficacy, and stability of 2,2,3,3,4,4,5,5-Octafluoro-1,6-hexyl dimethacrylate can be influenced by various environmental factors. It should be stored in a cool, dry, well-ventilated place, and kept separate from flammable, oxidizing substances and acidic substances to avoid fire and hazardous reactions .
properties
IUPAC Name |
[2,2,3,3,4,4,5,5-octafluoro-6-(2-methylprop-2-enoyloxy)hexyl] 2-methylprop-2-enoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14F8O4/c1-7(2)9(23)25-5-11(15,16)13(19,20)14(21,22)12(17,18)6-26-10(24)8(3)4/h1,3,5-6H2,2,4H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JTNUTCQSBBMBTF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C)C(=O)OCC(C(C(C(COC(=O)C(=C)C)(F)F)(F)F)(F)F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14F8O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40379722 |
Source
|
Record name | 2,2,3,3,4,4,5,5-Octafluorohexane-1,6-diyl bis(2-methylprop-2-enoate) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40379722 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
398.24 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,2,3,3,4,4,5,5-Octafluoro-1,6-hexyl dimethacrylate | |
CAS RN |
66818-54-0 |
Source
|
Record name | 2,2,3,3,4,4,5,5-Octafluorohexane-1,6-diyl bis(2-methylprop-2-enoate) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40379722 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.